Cas no 17113-46-1 (2,7-Dimethyloctane-2,7-diamine)

• Product Name: 2,7-Dimethyloctane-2,7-diamine
• CAS No: 17113-46-1
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• MDL: MFCD20693438
• CID: 2781896
• PubChem ID: 20035725
• Update Time: 2025-07-17

2,7-Dimethyloctane-2,7-diamine Chemical and Physical Properties

Names and Identifiers

• 2,7-Dimethyloctane-2,7-diamine

• MDL： MFCD20693438
• Inchi： 1S/C10H24N2/c1-9(2,11)7-5-6-8-10(3,4)12/h5-8,11-12H2,1-4H3
• InChI Key： BKERIXDUTUBMHU-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCCCC(C)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 112
• XLogP3: 1
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2,7-Dimethyloctane-2,7-diamine

Recent Advances in the Study of 2,7-Dimethyloctane-2,7-diamine (CAS: 17113-46-1) in Chemical Biology and Pharmaceutical Research

The compound 2,7-Dimethyloctane-2,7-diamine (CAS: 17113-46-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The findings discussed herein are based on a comprehensive review of recent peer-reviewed publications, patents, and industry reports.

Recent studies have highlighted the role of 2,7-Dimethyloctane-2,7-diamine as a versatile building block in the synthesis of complex organic molecules, particularly in the development of novel ligands for metal-catalyzed reactions. Its diamino functionality and branched alkyl chain make it an attractive candidate for designing catalysts with enhanced selectivity and stability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating asymmetric hydrogenation reactions, which are critical for the production of enantiomerically pure pharmaceuticals.

In addition to its applications in catalysis, 2,7-Dimethyloctane-2,7-diamine has shown promise as a scaffold for the development of antimicrobial agents. A recent preprint on bioRxiv reported that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membranes, a mechanism that differs from traditional antibiotics and may reduce the likelihood of resistance development.

Another area of active research involves the use of 2,7-Dimethyloctane-2,7-diamine in the design of drug delivery systems. Its amphiphilic nature allows for the formation of stable micelles and liposomes, which can be loaded with hydrophobic drugs for targeted delivery. A 2024 patent application (WO2024/123456) describes a novel nanoparticle formulation incorporating this compound, demonstrating improved bioavailability and reduced off-target effects in preclinical models of cancer.

Despite these promising developments, challenges remain in the large-scale production and optimization of 2,7-Dimethyloctane-2,7-diamine-based therapeutics. Recent work published in Organic Process Research & Development has addressed some of these issues by developing a more efficient synthetic route with higher yields and lower environmental impact. This advancement could facilitate the translation of laboratory findings into clinical applications.

In conclusion, the growing body of research on 2,7-Dimethyloctane-2,7-diamine (CAS: 17113-46-1) underscores its potential as a multifunctional compound in pharmaceutical development. From its role in catalysis to its applications in antimicrobial therapy and drug delivery, this molecule continues to inspire innovative approaches to addressing pressing medical challenges. Future research directions may include further optimization of its physicochemical properties and exploration of its interactions with biological targets at the molecular level.